Cas no 1525759-55-0 (5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1525759-55-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6289819
• PubChem ID: 79355327
• Update Time: 2025-08-05

5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one
• 5-Amino-1-(2-(2-hydroxyethoxy)ethyl)-4-methylpyridin-2(1h)-one
• EN300-1106767
• CS-0348724
• AKOS017908643
• 1525759-55-0
• 5-amino-1-[2-(2-hydroxyethoxy)ethyl]-4-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H16N2O3/c1-8-6-10(14)12(7-9(8)11)2-4-15-5-3-13/h6-7,13H,2-5,11H2,1H3
• InChI Key： OWWUPAUDEKIEJL-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 75.8Ų

Additional information on 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1525759-55-0)

5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1525759-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of dihydropyridinone derivatives, which are known for their versatility in drug discovery and development. Researchers are particularly interested in its amino and hydroxyethoxy functional groups, which contribute to its reactivity and solubility in various solvents.

In recent years, the demand for heterocyclic compounds like 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one has surged, driven by their role in designing novel therapeutics. For instance, similar compounds have been explored for their potential in treating inflammatory diseases and metabolic disorders, aligning with the growing focus on precision medicine and targeted drug delivery. The compound's CAS No. 1525759-55-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one is its synthetic adaptability. Chemists can modify its dihydropyridin-2-one core to enhance bioactivity or improve pharmacokinetic properties. This flexibility makes it a valuable building block in medicinal chemistry, especially for projects involving small molecule inhibitors or enzyme modulators. Its hydrophilic side chain also suggests potential applications in bioconjugation, a technique widely used in antibody-drug conjugates (ADCs) and diagnostic probes.

From an industrial perspective, the scalability of synthesizing CAS No. 1525759-55-0 is a critical consideration. Recent advancements in green chemistry have prompted researchers to explore eco-friendly routes for producing such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently discussed in both scientific literature and industry reports.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies on analogous dihydropyridinone structures suggest neuroprotective effects, sparking curiosity about whether 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one could be a candidate for further investigation. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, this direction holds substantial promise.

In summary, 5-amino-1-2-(2-hydroxyethoxy)ethyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1525759-55-0) represents a compelling subject for multidisciplinary research. Its structural features, combined with emerging applications in drug development and biotechnology, position it as a compound worth watching in the coming years. As scientific inquiries continue to evolve, this molecule may unlock new possibilities in addressing unmet medical needs.